Cas no 76835-12-6 (Piperazine,1-(3-nitrophenyl)-, hydrochloride (1:2))

• Product Name: Piperazine,1-(3-nitrophenyl)-, hydrochloride (1:2)
• CAS No: 76835-12-6
• MF: C₁₀H₁₅Cl₂N₃O₂
• MW: 280.151000261307
• CID: 548581
• PubChem ID: 53422122
• Update Time: 2025-04-19

Piperazine,1-(3-nitrophenyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(3-nitrophenyl)-, hydrochloride (1:2)
• 1-(3-nitrophenyl)piperazine,dihydrochloride
• 1-(3-NITRO-PHENYL)-PIPERAZINE DIHYDROCHLORIDE
• CTK8E0731
• KB-214003
• DTXSID90697968
• 1-(3-nitrophenyl)piperazine;dihydrochloride
• 76835-12-6
• FERROUSASCORBATE
• AKOS027383699
• 1-(3-nitrophenyl)piperazine dihydrochloride
• 1-(3-nitrophenyl)piperazine 2HCl
• 1-(3-Nitrophenyl)piperazine--hydrogen chloride (1/2)

• Inchi： 1S/C10H13N3O2.2ClH/c14-13(15)10-3-1-2-9(8-10)12-6-4-11-5-7-12;;/h1-3,8,11H,4-7H2;2*1H
• InChI Key： KWJPTZSGVFKSDH-UHFFFAOYSA-N
• SMILES： Cl.Cl.[O-][N+](C1=CC=CC(=C1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 279.05400
• Monoisotopic Mass: 279.0541321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09000
• LogP: 3.52540